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Abstract

This technical guide provides a comprehensive overview of copper chromate (CAS No.
13548-42-0), a reddish-brown crystalline solid with notable applications and significant
toxicological properties. This document consolidates key physicochemical data, details
experimental protocols for its synthesis and related compounds, and explores its primary uses,
particularly in wood preservation. A significant focus is placed on its toxicological profile,
including its classification as a carcinogen and skin sensitizer. While specific signaling
pathways for copper chromate are not extensively documented, this guide infers potential
mechanisms based on the known cellular effects of its constituent ions, copper and chromium,
supported by visual diagrams of these pathways. All quantitative data is presented in structured
tables for clarity and comparative analysis.

Physicochemical Properties

Copper chromate is an inorganic compound with the chemical formula CuCrOa. It is generally
encountered as a neutral, reddish-brown crystalline solid. It is also known to form basic
chromates with varying compositions and colors.[1][2][3]
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Property Value Reference
CAS Number 13548-42-0 [4][5]
Molecular Formula CuCrOa [4]
Molecular Weight 179.54 g/mol [4]
Appearance Reddish-brown crystalline solid  [2][6]
Density 4.77 g/mL at 25 °C [7]

Melting Point Decomposes above 400 °C [2][3][6]

0.0020 mol/L at 25 °C

Solubility in Water ] ]
(practically insoluble)

Solubility in Other Solvents Soluble in acids [2][3]6]

Synthesis and Experimental Protocols

While detailed, standalone protocols for the synthesis of pure copper chromate are not
extensively published, its preparation is often a key step in the production of copper chromite
catalysts. The general method involves the reaction of a copper(ll) salt with a chromate or
dichromate source.

Preparation of Uniform Copper Chromate Particles

A method for producing uniform, spherical, thorny particles of hydrated copper chromate
involves homogeneous precipitation from a solution of copper nitrate and ammonium
dichromate in the presence of urea.[8]

Experimental Protocol:

» Prepare a solution containing copper nitrate (Cu(NOs)2) and ammonium dichromate
((NHa4)2Cr207) with a molar ratio of 2:1. The concentrations of the metal salts can range from
2.0x1074 to 3.2x10~3 mol/dm3.

e Add urea to the solution, with concentrations ranging from 0.1 to 1.25 mol/dms3.
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o Age the solution at 78 °C for several hours. This will result in the precipitation of uniform,
spherical particles of hydrated copper chromate.

o To obtain anhydrous copper chromate (CuCrQOa), the hydrated particles can be calcinated
at 400 °C, which retains the particle morphology.[8]

Synthesis of Copper Chromite Catalyst from a Copper
Chromate Precursor

Copper chromite (often referred to as Adkins catalyst) is a widely used hydrogenation catalyst
and is typically produced by the thermal decomposition of a copper ammonium chromate
complex, which is precipitated from a solution containing copper and chromate ions.

Experimental Protocol:

Dissolve 218 g of copper nitrate trihydrate in 800 cc of distilled water and warm to 70 °C.

o Separately, prepare a solution of ammonium chromate by dissolving 126 g of ammonium
dichromate in 600 cc of distilled water and adding 150 cc of 28% aqueous ammonia.

o While stirring, pour the ammonium chromate solution in a thin stream into the warm copper
nitrate solution.

o Areddish-brown precipitate of copper ammonium chromate will form. Collect the precipitate
by filtration and dry it at 110 °C.

o Place the dried precipitate in a loosely covered nickel or porcelain container and heat in a
muffle furnace at 350-450 °C for one hour. This decomposition step yields the copper
chromite catalyst.[9]

Applications

Copper chromate's primary applications stem from its biocidal and catalytic properties.

Wood Preservation

Copper chromate is a component of chromated copper arsenate (CCA), a water-borne wood
preservative used to protect wood from fungi, insects, and marine borers.[1] In this formulation,
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copper acts as the primary fungicide, while chromium helps to fix the chemical components to
the wood.[1] Due to the toxicity of arsenic and chromium, the use of CCA-treated wood in
residential applications has been restricted in many countries.[1]

Other Applications

o Catalysis: As a precursor to copper chromite, it is integral to the production of catalysts used
in various organic reactions, including hydrogenation.[10]

e Pigments: Due to its reddish-brown color, it has been used as a pigment.

o Textile Weatherproofing: It has been employed to protect textiles from microbial damage.

Toxicology and Safety

Copper chromate is classified as a hazardous substance due to its toxicity, primarily attributed
to the presence of hexavalent chromium and the inherent toxicity of copper at high

concentrations.

Hazard Classification Description Reference
May cause cancer by
inhalation. Classified as a

Carcinogenicity Group 1 carcinogen by IARC [4105][11]
(as a chromium (VI)
compound).

Acute Oral Toxicity Harmful if swallowed. [4][5]

) L May cause an allergic skin
Skin Sensitization [4][5]

reaction.

, . Very toxic to aquatic life with
Aquatic Toxicity _ [5]
long-lasting effects.

LD50/LC50 Data: Specific LD50 and LC50 values for copper chromate (CAS 13548-42-0) are
not readily available in published literature and are often cited as "not available" in safety data

sheets.[6][12][13] For the related compound, copper dichromate, a dermal LD50 in rabbits has
been reported as 14 mg/kg.[14]
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Handling Precautions: Due to its toxicity, handling of copper chromate requires stringent
safety measures. This includes the use of personal protective equipment such as gloves, safety
goggles, and respiratory protection to avoid skin contact, eye contact, and inhalation of dust.[5]
[6] Work should be conducted in a well-ventilated area or a fume hood.[6]

Potential Signaling Pathways and Mechanisms of
Toxicity

The precise signaling pathways affected by copper chromate have not been specifically
elucidated in the scientific literature. However, the toxicological effects can be inferred from the
known mechanisms of its constituent ions, hexavalent chromium [Cr(VI)] and copper(Il) [Cu(I)].
The primary mechanism of toxicity for both ions involves the generation of reactive oxygen
species (ROS), leading to oxidative stress, DNA damage, and apoptosis.

Chromium (VI)-Induced Toxicity

Hexavalent chromium is a known human carcinogen.[4] Once inside the cell, Cr(VI) is reduced
to its more reactive intermediate forms, Cr(V) and Cr(IV), and ultimately to the stable Cr(lll).
This reduction process generates ROS, which can damage cellular macromolecules.

Caption: Inferred signaling pathway for Chromium (VI) toxicity.
Studies have shown that Cr(VI) exposure can impact several key signaling pathways, including:

e p53 Signaling Pathway: DNA damage caused by Cr(VI) can lead to the activation of the p53
tumor suppressor protein, which can trigger cell cycle arrest or apoptosis.[15]

 MAPK Signaling Pathway: Oxidative stress from Cr(VI) reduction can activate the Mitogen-
Activated Protein Kinase (MAPK) pathway, which is involved in cellular stress responses and
can lead to apoptosis.[15]

» NF-kB Signaling Pathway: Cr(VI) can induce the activation of the Nuclear Factor-kappa B
(NF-kB) pathway, a key regulator of inflammatory responses, which can also contribute to
apoptosis.[16]

» PI3K-Akt Signaling Pathway: This pathway, crucial for cell survival and proliferation, can be
dysregulated by Cr(VI), contributing to its toxic effects.[15]
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Copper (ll)-Induced Toxicity

While an essential trace element, excess copper can be toxic, primarily through its ability to
participate in Fenton-like reactions, generating ROS.

Caption: Inferred signaling pathway for Copper (ll) toxicity.
Copper-induced oxidative stress can lead to:

 Lipid Peroxidation: Damage to cell membranes.

o Protein Oxidation: Impairment of enzyme function.

o DNA Damage: Genotoxic effects.[3][17][18]

e Mitochondrial Dysfunction: Leading to a decrease in cellular energy production and the
initiation of apoptosis.

Recent studies have also shown that copper ions can activate Receptor Tyrosine Kinase (RTK)
signaling pathways, such as the Epidermal Growth Factor Receptor (EGFR) and MET, in a
ligand-independent manner.[19] This can lead to the activation of downstream pathways like
ERK and AKT, which are involved in cell proliferation and survival, but can also contribute to
apoptosis under conditions of cellular stress.[19]

Conclusion

Copper chromate (CAS No. 13548-42-0) is a compound with established industrial
applications, particularly as a precursor for catalysts and as a component in wood
preservatives. Its utility is counterbalanced by its significant toxicity, including carcinogenicity
and skin sensitization, which necessitates careful handling and has led to restrictions in its use.
While specific molecular pathways of copper chromate toxicity are not yet fully detailed, a
strong understanding of the mechanisms of its constituent ions, copper and chromium,
provides a basis for predicting its cellular effects. The primary mode of toxicity is likely through
the induction of oxidative stress, leading to damage of DNA, proteins, and lipids, and the
dysregulation of key signaling pathways such as p53, MAPK, NF-kB, and PI3K-Akt. Further
research is warranted to elucidate the specific interactions of the intact copper chromate

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.researchgate.net/publication/5919111_Genotoxicity_and_mutagenicity_of_iron_and_copper_in_mice
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2018.00872/full
https://pubmed.ncbi.nlm.nih.gov/33484442/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6537018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6537018/
https://www.benchchem.com/product/b169113?utm_src=pdf-body
https://www.benchchem.com/product/b169113?utm_src=pdf-body
https://www.benchchem.com/product/b169113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

compound with cellular systems and to provide a more detailed understanding of its
toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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